2,4,4-trimethyl-N-(2-phenylpropyl)pentan-2-amine

• Molecular Formula: C17H29N
• Molecular Weight: 247.4 g/mol
• IUPAC Name: 2,4,4-trimethyl-N-(2-phenylpropyl)pentan-2-amine
• InChI: InChI=1S/C17H29N/c1-14(15-10-8-7-9-11-15)12-18-17(5,6)13-16(2,3)4/h7-11,14,18H,12-13H2,1-6H3
• InChI Key: AUAOXZLAYPWETF-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)(C)CC(C)(C)C)C1=CC=CC=C1

Description

2,4,4-Trimethyl-N-(2-phenylpropyl)pentan-2-amine is a complex organic compound with a unique structure that includes a phenylpropyl group attached to a pentan-2-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,4-trimethyl-N-(2-phenylpropyl)pentan-2-amine typically involves the reaction of 2,4,4-trimethylpentan-2-amine with a phenylpropyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2,4,4-Trimethyl-N-(2-phenylpropyl)pentan-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halides or other electrophiles to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, lithium aluminum hydride.

Substitution: Sodium hydride, potassium carbonate, and various halides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

2,4,4-Trimethyl-N-(2-phenylpropyl)pentan-2-amine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4,4-trimethyl-N-(2-phenylpropyl)pentan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 4-Methoxy-N-(2,4,4-trimethylpentan-2-yl)aniline
• 2,4,4-Trimethylpentene
• 2-Methoxy-N-(2,4,4-trimethylpentan-2-yl)pyridin-3-amine

Uniqueness

2,4,4-Trimethyl-N-(2-phenylpropyl)pentan-2-amine is unique due to its specific structural features, such as the phenylpropyl group attached to the pentan-2-amine backbone. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.